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Compound of Interest

Compound Name: Harmol

Cat. No.: B1672944 Get Quote

Essential Safety and Handling Guide for Harmol
This guide provides crucial safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with Harmol. The following procedures

are designed to ensure a safe laboratory environment and minimize exposure risks.

Hazard Summary
Harmol is classified as a hazardous substance with the following potential health effects:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin Irritation: Causes skin irritation.[1]

Eye Irritation: Causes serious eye irritation.[1]

Respiratory Irritation: May cause respiratory tract irritation.[1][2]

The toxicological properties of Harmol have not been fully investigated, and caution should be

exercised during handling.[2]

Quantitative Toxicity Data
The following table summarizes available acute toxicity data for related compounds. Note that

these values are not for Harmol itself but for extracts or related alkaloids from Peganum
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harmala, the plant from which Harmol can be isolated.

Substance Test Animal
Route of
Administration

LD50

Aqueous extract of

Peganum harmala L.
Mice Intraperitoneal 1.8 - 2.5 g/kg

Aqueous extract of

Peganum harmala
Albino mice Not specified 420 mg/kg

Harmine

hydrochloride
Rats Intraperitoneal 87 mg/kg[3]

Personal Protective Equipment (PPE)
Strict adherence to PPE protocols is mandatory to prevent exposure.
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Protection Type Recommended Equipment
Specifications and Best
Practices

Hand Protection
Chemical-impermeable gloves

(e.g., Nitrile)

Gloves must be inspected prior

to use.[4] Change gloves every

30-60 minutes or immediately

if contaminated or damaged.[5]

Wash hands thoroughly with

soap and water after removing

gloves.[4][5]

Eye and Face Protection

Safety glasses with side

shields or chemical safety

goggles. A face shield may be

required for splash hazards.

Must comply with OSHA 29

CFR 1910.133 or European

Standard EN166.[6]

Skin and Body Protection
A lab coat, coveralls, or a

chemical-resistant apron.[7][8]

Wear a long-sleeved lab coat.

Ensure clothing provides

maximum skin coverage.[9]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

(e.g., N-95 or N-100 particle

mask) may be necessary if

dust or aerosols are generated

or if ventilation is inadequate.

[5] A full-face respirator should

be used if exposure limits are

exceeded or irritation is

experienced.[4]

Any respirator use requires a

formal respiratory protection

program, including fit-testing

and training, as per OSHA

standards.[5]

Operational and Disposal Plan
A systematic approach to handling and disposal is critical for safety and compliance.

Step-by-Step Handling Protocol
Preparation:
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Ensure a well-ventilated work area, such as a chemical fume hood.[1][4][10]

Assemble all necessary PPE and ensure it is in good condition.

Locate the nearest eyewash station and safety shower before beginning work.[1]

Handling:

Avoid the formation of dust and aerosols.[1][4][10]

Avoid all direct contact with the skin and eyes.[1][4]

Weigh and handle the solid material in a manner that minimizes dust generation.

Use non-sparking tools to prevent ignition sources.[4]

Do not eat, drink, or smoke in the work area.[1][10]

Post-Handling:

Wash hands and any exposed skin thoroughly with soap and water after handling.[1]

Decontaminate all work surfaces and equipment.

Properly remove and dispose of PPE as contaminated waste.

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Inhalation

Move the individual to fresh air immediately.[1]

[2][4] If breathing is difficult, administer oxygen.

[2][4] If breathing has stopped, provide artificial

respiration (avoiding mouth-to-mouth).[1][4]

Seek immediate medical attention.[2]

Skin Contact

Immediately remove all contaminated clothing.

[1][2][4] Flush the affected skin with plenty of

soap and water for at least 15 minutes.[2][4]

Seek medical attention.[2]

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, making sure to lift

the upper and lower eyelids.[1][2][4] Remove

contact lenses if present and easy to do.[1]

Seek immediate medical attention.[2]

Ingestion

Do NOT induce vomiting.[2][4] Rinse the mouth

thoroughly with water.[1][2][4] Never give

anything by mouth to an unconscious person.[2]

[4] Call a physician or Poison Control Center

immediately.[4]

Disposal Plan
All waste containing Harmol must be treated as hazardous waste.

Waste Collection:

Collect waste in a designated, leak-proof, and closable container.[4][11]

Label the container clearly as "Hazardous Waste" and include the name "Harmol".

Storage:

Store waste containers in a designated satellite accumulation area near the point of

generation.[11]
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Ensure incompatible wastes are segregated.[11]

Disposal:

Arrange for disposal through a licensed chemical destruction facility or via controlled

incineration with flue gas scrubbing.[4]

Do not discharge Harmol or its containers into sewer systems, water, or the general

environment.[4]

Follow all local, state, and federal regulations for hazardous waste disposal.[1]

Workflow for Safe Handling of Harmol
The following diagram outlines the logical workflow for safely handling Harmol, from initial

preparation to final disposal.
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Start: Prepare for Harmol Handling

Step 1: Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Step 2: Verify Proper Ventilation
(Fume Hood)

Step 3: Handle Harmol
- Avoid dust/aerosol

- Avoid contact

Spill or Exposure Occurs?

EMERGENCY:
Execute First Aid Procedures

Seek Medical Attention

Yes

Step 4: Decontaminate Work Area
and Equipment

No

After stabilization

Step 5: Segregate Hazardous Waste

Step 6: Safely Remove and
Dispose of PPE

End: Procedure Complete

Click to download full resolution via product page

Caption: Workflow for the safe handling of Harmol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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